Cas no 83408-67-7 (Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-)

• Product name: Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-
• CAS No: 83408-67-7
• MF: C₃₄H₂₃Cl₂N₅OS
• MW: 620.550323724747
• CID: 723555
• PubChem ID: 3068378

Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-
• 1-[3-chloro-4-[2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-4-oxo-qu inazolin-3-yl]phenyl]-3-phenyl-thiourea
• 1-[3-chloro-4-[2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-4-oxoquinazolin-3-yl]phenyl]-3-phenylthiourea
• Thiourea, N-(3-chloro-4-(2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4-oxo-3(4H)-quinazolinyl)phenyl)-N'-phenyl-
• 83408-67-7
• BRN 4623059

• Inchi： InChI=1S/C34H23Cl2N5OS/c35-24-14-10-22(11-15-24)21-37-25-16-12-23(13-17-25)32-40-30-9-5-4-8-28(30)33(42)41(32)31-19-18-27(20-29(31)36)39-34(43)38-26-6-2-1-3-7-26/h1-21H,(H2,38,39,43)
• InChI Key： OBKGLTLAUOMVKH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C5=CC=C(C=C5)N=CC6=CC=C(C=C6)Cl)Cl

Computed Properties

• Exact Mass: 619.1
• Monoisotopic Mass: 619.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 7.8

Experimental Properties

• Density: 1.34
• Boiling Point: 773.1°C at 760 mmHg
• Flash Point: 421.3°C
• Refractive Index: 1.694